2-Mercapto-3-furan-2-ylpropenoic acid

• CAS No.: 55927-33-8
• Molecular Formula: C7H6O3S
• Molecular Weight: 170.19 g/mol
• IUPAC Name: (Z)-3-(furan-2-yl)-2-sulfanylprop-2-enoic acid
• InChI: InChI=1S/C7H6O3S/c8-7(9)6(11)4-5-2-1-3-10-5/h1-4,11H,(H,8,9)/b6-4-
• InChI Key: UTSNNYDOCFFEBQ-XQRVVYSFSA-N
• SMILES: C1=COC(=C1)C=C(C(=O)O)S
• Isomeric SMILES: C1=COC(=C1)/C=C(/C(=O)O)\S
• Synonyms: 2-mercapto-3-furan-2-ylpropenoic acid; alpha-mercapto-beta-(2-furan)acrylic acid; alpha-mercapto-beta-(2-furyl)acrylic acid; RMI-71626

Description

2-Mercapto-3-furan-2-ylpropenoic acid (CAS: 55927-33-8) is a sulfur-containing acrylic acid derivative with the molecular formula C₇H₆O₃S and a molecular weight of 170.186 g/mol . Structurally, it features:

• A propenoic acid backbone (α,β-unsaturated carboxylic acid).
• A mercapto (-SH) group at the 2-position.

This compound belongs to the broader class of acrylates (), where the furan and mercapto groups confer unique electronic and steric properties. Its reactivity is influenced by the electron-withdrawing carboxylic acid group and the nucleophilic thiol, making it a candidate for applications in organic synthesis and materials science.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
2-Mercapto-3-furan-2-ylpropenoic acid	C₇H₆O₃S	170.186	Carboxylic acid, mercapto, furan	Conjugated α,β-unsaturated system
3-Mercapto-2-methylpropionic acid	C₄H₈O₂S	136.17	Carboxylic acid, mercapto, methyl	Aliphatic, no aromatic substituents
Furfuryl 3-mercapto-2-methylpropionate	C₉H₁₂O₃S	200.25	Ester, mercapto, furan, methyl	Ester group enhances volatility

Key Insights:

• Functional Group Reactivity : The carboxylic acid group in the target compound increases polarity and hydrogen-bonding capacity compared to the ester in furfuryl 3-mercapto-2-methylpropionate (). Esters are more hydrolytically stable but less reactive in acid-catalyzed reactions.

Functional Group Analogs

Table 2: Mercapto-Containing Compounds

Compound Name	Mercapto Position	Adjacent Groups	Applications/Reactivity
2-Mercapto-3-furan-2-ylpropenoic acid	2-position	Furan, carboxylic acid	Polymerization, heterocyclic synthesis
(2R)-2-amino-3-sulfanylpropanoic acid (Cysteine)	3-position	Amino, carboxylic acid	Protein disulfide bonds, redox biology
2-Amino-3-sulfanylpropanoic acid hydrochloride	3-position	Amino, hydrochloride salt	Biochemical research, antioxidant studies

Key Insights:

• Mercapto Reactivity: In cysteine derivatives (), the proximity of the amino group enables disulfide bond formation critical for protein structure. In contrast, the target compound’s mercapto group may participate in thiol-ene click chemistry or act as a nucleophile in Michael additions.
• Electronic Effects : The electron-withdrawing carboxylic acid in the target compound enhances the acidity of the -SH group compared to aliphatic thiols like 3-mercapto-2-methylpropionic acid (pKa ~8–10 vs. ~10–12) .

Physicochemical and Application Comparisons

Table 3: Physicochemical Properties (Theoretical/Reported)

Property	2-Mercapto-3-furan-2-ylpropenoic acid	3-Mercapto-2-methylpropionic acid	Furfuryl 3-mercapto-2-methylpropionate
Water Solubility	Moderate (polar carboxylic acid)	High (smaller aliphatic chain)	Low (ester group)
Boiling/Melting Point	Not reported	Not reported	Not reported
Stability	Air-sensitive (thiol oxidation)	Stable under inert conditions	Hydrolytically sensitive

Key Insights:

• Solubility : The target compound’s carboxylic acid group likely improves water solubility compared to the ester analog (), though the furan ring may reduce it slightly.
• Stability : All mercapto-containing compounds are prone to oxidation, necessitating storage under inert atmospheres. The ester analog may degrade via hydrolysis under acidic/basic conditions.